Basic Blue 53

• CAS: 11075-20-0
• Molecular Formula: C17H17I3N4SZn

Unlevel dyeing and shade mismatch occur when cationic dyes are substituted without matching compatibility values. Basic Blue 53 (K=1.5) is the precise solution for dedicated single-dye production lines, eliminating recipe complexity and inventory risk. • K=1.5 ensures slow, uniform exhaustion for level dyeing of acrylic loose fibre and yarn • Low saturation factor (f=0.21) ideal for pale-to-medium shades in direct printing of diacetate and acid-modified polyester • Dark-blue homogeneous powder; 10 g/L solubility at 20°C; light fastness 4-5 suitable for indoor apparel and household textiles

Basic Blue 53 Technical Baseline Overview

Basic Blue 53 (C.I. Basic Blue 53), also known as Cationic Violet 3BL or Basacryl Blue 3RL, is a monoazo cationic (basic) dye of the benzothiazole class [1]. It is supplied as a dark-blue homogeneous powder and is primarily employed for dyeing acrylic, diacetate, and acid-modified polyester fibers, producing a characteristic reddish-blue (红光较重蓝色) shade [1]. The dye is recognised for its low compatibility value (K = 1.5) and is typically used alone rather than in colour combinations [1].

Workflow Levelness-critical single-dye acrylic processes

Substrate Acrylic, diacetate, acid-modified polyester

Shade Reddish-blue; not trichromatic-compatible

• [1] ichemistry.cn. Basic Blue 53 (CAS 11075-20-0) Physical and Chemical Properties. URL: http://www.ichemistry.cn/chemistry/11075-20-0.htm (accessed 2026-05-03). View Source

Why Generic Substitution of Basic Blue 53 Fails

Cationic dyes for acrylic fibres are differentiated by compatibility value (K), saturation factor (f), shade, solubility, and fastness profiles [1]. Substituting Basic Blue 53 with another cationic blue dye without accounting for these parameters can lead to unlevel dyeing, shade mismatches, reduced build-up, or inadequate light fastness. The following quantitative evidence demonstrates precisely where Basic Blue 53 diverges from its closest structural and functional analogs.

Compatibility value (K) mismatch Higher-K substitutes may exhaust faster, compromising levelness in single-dye processing.

Saturation factor build-up limits Substitutes with higher f-factor achieve deeper shades; Basic Blue 53 may not reach target depth for heavy shades.

Shade and trichromatic incompatibility Reddish-blue hue differs from blue-green alternatives, disrupting standard trichromatic dyeing workflows.

• [1] Beckmann, W. Practical Significance, Theory and Determination of Compatibility of Dyes on Synthetic-Polymer Fibres. Journal of the Society of Dyers and Colourists, 1972. Cited via NSTL archive. URL: https://archive.nstl.gov.cn (accessed 2026-05-03). View Source

Quantitative Differentiation from Comparator Dyes

Compatibility Value and Level-Dyeing Performance

Basic Blue 53 possesses a compatibility value of K = 1.5, whereas Basic Blue 41 (CAS 12270-13-2) and Basic Blue 3 (CAS 33203-82-6) each exhibit K = 3.5 [1][2]. The K value reflects the dyeing rate on acrylic fibres: lower K values correspond to slower exhaustion, which promotes superior levelness and migration during the dyeing cycle [3]. A dye with K = 1.5 is therefore predominantly suited for processes requiring maximum uniformity, whereas a K = 3.5 dye exhausts more rapidly and is favoured for higher productivity or combination dyeing [4].

Compatibility K

Reported comparison

Target K=1.5 vs Comparator K=3.5 | ΔK=2.0

Supports levelness-critical single-dye processes

Per ISO 105-Z03; lower K indicates slower exhaustion

Evidence Dimension	Compatibility value (K)
Target Compound Data	K = 1.5 (low-exhaustion class)
Comparator Or Baseline	Basic Blue 41: K = 3.5; Basic Blue 3: K = 3.5
Quantified Difference	ΔK = 2.0 (approx. 2.3× lower dyeing rate)
Conditions	Standard acrylic fibre dyeing; K-value determined per ISO 105-Z03 method

Why This Matters

Procurement specialists must select dyes with matching K values for combination dyeing; Basic Blue 53 is optimised for levelness-critical, single-dye applications.

• [1] ichemistry.cn. Basic Blue 53 Properties. http://www.ichemistry.cn/chemistry/11075-20-0.htm (accessed 2026-05-03). View Source
• [2] Baidu Baike. 碱性兰41 (Basic Blue 41) – Compatibility value K=3.5. https://baike.baidu.com/item/碱性兰41/1480430 (accessed 2026-05-03). View Source
• [3] ISO 105-Z03:1996. Textiles — Tests for colour fastness — Part Z03: Intercompatibility of basic dyes for acrylic fibres. View Source
• [4] Tiankun Chemical. The Nature of Cationic Dyes – Compatibility Values. 2021. https://www.tiankunchemical.com (accessed 2026-05-03). View Source

Saturation Factor and Build-Up Capacity

On the identical vendor technical datasheet, Basic Blue 53 is reported with a saturation factor f = 0.21, while Basic Blue 54 (CAS 15000-59-6) has f = 0.69 [1]. The saturation factor quantifies the dye's capacity to build up colour intensity before reaching exhaustion equilibrium. An f value of 0.21 indicates that Basic Blue 53 reaches carrier saturation at substantially lower dye concentrations than Basic Blue 54, restricting its achievable depth of shade in heavy-depth dyeing recipes [1].

Saturation factor f

Head-to-head

Target f=0.21 vs Basic Blue 54 f=0.69 (3.3× lower)

Reported lower build-up suits pale-to-medium depths

Same-manufacturer datasheet comparison

Evidence Dimension	Saturation factor (f)
Target Compound Data	f = 0.21
Comparator Or Baseline	Basic Blue 54: f = 0.69
Quantified Difference	3.3× lower (0.21 vs. 0.69)
Conditions	Single manufacturer's standard test conditions; acrylic fibre substrate (as reported on shared datasheet)

Why This Matters

For deep and extra-deep shades, Basic Blue 54 provides superior build-up; Basic Blue 53 is better confined to pale-to-medium depth applications where its build-up limitation does not impose a process penalty.

• [1] China Interdyes. Basic Blue 54 / Basic Blue 53 Physical Properties and Light Fastness (same page). https://www.chinainterdyes.com/basic-dye/BASIC-BLUE-54.html (accessed 2026-05-03). View Source

Light Fastness Under Xenon Arc

Basic Blue 53 exhibits a light fastness rating of 4–5 (ISO 105-B02, Xenon arc), while Basic Blue 41 and Basic Blue 54 are each rated at 6–7 under the same test methodology [1][2]. This represents a difference of approximately two full grades on the 1–8 blue-wool scale, where each grade corresponds to roughly a doubling of fade resistance [3]. Consequently, Basic Blue 53 is unsuitable for end-products requiring high light durability (e.g., automotive textiles, outdoor upholstery), whereas Basic Blue 41 or 54 are preferred for such applications.

Light fastness

Reported comparison

Grade 4–5 vs Alternatives 6–7 (≥2 grades lower)

May limit use in UV-exposed end-products

ISO 105-B02 Xenon arc; approx. 4× less fade resistance

Evidence Dimension	Light fastness (ISO 105-B02, Xenon)
Target Compound Data	Grade 4–5
Comparator Or Baseline	Basic Blue 41: Grade 6–7; Basic Blue 54: Grade 6–7
Quantified Difference	≥ 2 grades lower (approx. 4× less fade resistance)
Conditions	ISO 105-B02 Xenon arc; standard acrylic dyeing depth; data aggregated from manufacturer and database sources

Why This Matters

Selecting Basic Blue 53 for indoor applications or where cost is prioritised over light durability is appropriate; for light-exposed goods, Basic Blue 41 or 54 should be procured.

• [1] ichemistry.cn. Basic Blue 53 – Light fastness 4–5. http://www.ichemistry.cn/chemistry/11075-20-0.htm (accessed 2026-05-03). View Source
• [2] Baidu Baike. 碱性兰41 (Basic Blue 41) – Light fastness 6–7. https://baike.baidu.com/item/碱性兰41/1480430 (accessed 2026-05-03). View Source
• [3] ISO 105-B02:2014. Textiles — Tests for colour fastness — Part B02: Colour fastness to artificial light: Xenon arc fading lamp test. View Source

Water Solubility and Dye-Bath Concentration Limits

Basic Blue 53 has a water solubility of 10 g/L at 20 °C, whereas Basic Blue 41 (CAS 12270-13-2) and Basic Blue 3 (CAS 33203-82-6) each achieve 40 g/L under identical conditions [1][2]. This 4-fold difference restricts the maximum concentration of Basic Blue 53 in stock solutions and dye baths, potentially affecting process efficiency in continuous dyeing lines where high-concentration liquors are required [1].

Water solubility

Reported comparison

10 g/L vs Comparators 40 g/L (4× lower)

Lower solubility may require larger dissolution volumes

20 °C, distilled water; per manufacturer specs

Evidence Dimension	Water solubility at 20 °C
Target Compound Data	10 g/L
Comparator Or Baseline	Basic Blue 41: 40 g/L; Basic Blue 3: 40 g/L
Quantified Difference	4× lower (10 vs. 40 g/L)
Conditions	20 °C, distilled water; data from manufacturer specifications

Why This Matters

When selecting a dye for high-throughput or continuous dyeing operations, the lower solubility of Basic Blue 53 may necessitate larger dissolution tanks or longer mixing times compared to Basic Blue 41.

• [1] China Interdyes. Basic Blue 53 – Solubility 10 g/L at 20 °C. https://www.chinainterdyes.com/basic-dye/BASIC-BLUE-54.html (accessed 2026-05-03). View Source
• [2] ChinaChemNet. Basic Blue 41 – Solubility 40 g/L at 20 °C. https://www.chinachemnet.com/53514/Cationic-dyes-2407770.html (accessed 2026-05-03). View Source

Shade and Trichromatic Compatibility

Basic Blue 53 produces a distinctly reddish-blue (红光较重蓝色) shade on acrylic, whereas Basic Blue 41 and Basic Blue 54 yield blue-green (蓝绿色) tones [1][2]. Furthermore, Basic Blue 53 is conventionally used as a standalone colourant and is rarely employed in trichromatic combinations, while Basic Blue 41 and Basic Blue 54 are routinely blended with yellow and red cationic dyes to generate a wide gamut of compound shades [2]. This operational distinction makes Basic Blue 53 a poor candidate for flexible colour-matching workflows.

Shade & trichromatic use

Reported

Reddish-blue; single-dye use vs Blue-green; trichromatic-compatible

Not suited for standard trichromatic colour-matching

Acrylic dyeing; incompatible with yellow/red blending

Evidence Dimension	Shade and combination-dyeing suitability
Target Compound Data	Reddish-blue; recommended for single-dye use only
Comparator Or Baseline	Basic Blue 41: Blue-green, trichromatic-compatible; Basic Blue 54: Blue-green, trichromatic-compatible
Quantified Difference	Qualitative hue divergence; incompatible with standard trichromatic recipes
Conditions	Acrylic fibre dyeing under standard acetic acid/sodium acetate bath conditions

Why This Matters

A dyehouse seeking a versatile blue component for trichromatic colour matching should select Basic Blue 41 or 54; Basic Blue 53 is suited only to dedicated single-shade dyeing processes.

• [1] ichemistry.cn. Basic Blue 53 – Shade description. http://www.ichemistry.cn/chemistry/11075-20-0.htm (accessed 2026-05-03). View Source
• [2] Baidu Baike. 阳离子蓝X-GRRL (Basic Blue 41) – Blue-green powder; trichromatic application. https://baike.baidu.com/item/阳离子蓝X-GRRL/16716351 (accessed 2026-05-03). View Source

Optimal Procurement and Application Scenarios

Levelness-Critical Dyeing of Indoor Textiles

Basic Blue 53's low compatibility value (K = 1.5) ensures slow, uniform exhaustion onto acrylic substrates, making it ideal for dyeing loose fibre and yarn where levelness is paramount and colour combination is not required [1]. Its moderate light fastness (4–5) is sufficient for indoor apparel and household textiles that are not subject to prolonged UV exposure [2].

Cost-Sensitive Direct Printing at Pale-to-Medium Depths

The low saturation factor (f = 0.21) limits Basic Blue 53 to pale and medium shades, but this property can be advantageous in direct printing of diacetate and acid-modified polyester fabrics where deep, heavy shades are not required [3]. Its 10 g/L solubility at 20 °C is adequate for standard printing paste formulations [3].

Laboratory Use as a Cationic Dye Marker

Beyond textile dyeing, Basic Blue 53 has been documented as a visual marker for basic (pH > 7) conditions and for detecting calcium carbonate in laboratory samples . Its solubility profile and distinctive reddish-blue hue aid in clear visual discrimination in analytical protocols .

Dedicated Single-Dye Production Lines

Because Basic Blue 53 is conventionally used alone and is incompatible with standard trichromatic dyeing systems (unlike Basic Blue 41 and 54), it is best procured for dedicated single-dye production lines where recipe complexity is minimal [4]. This simplifies inventory management and reduces the risk of shade variability from incompatible dye combinations [4].

Application

Selection Property

Validation Focus

Indoor textile levelness-critical dyeing

Low-exhaustion compatibility class

Levelness and migration under ISO 105-Z03

Cost-sensitive pale-to-medium shade printing

Build-up capacity limited to light depths

Depth-of-shade consistency in direct printing

Laboratory cationic dye marker

Cationic character and reddish-blue hue

Visual discrimination in analytical protocols

Dedicated single-dye production lines

Non-trichromatic compatibility

Shade uniformity without combination dyeing

• [1] ichemistry.cn. Basic Blue 53 – Compatibility value K = 1.5. http://www.ichemistry.cn/chemistry/11075-20-0.htm (accessed 2026-05-03). View Source
• [2] ichemistry.cn. Basic Blue 53 – Light fastness 4–5. Ibid. View Source
• [3] China Interdyes. Basic Blue 53 – f = 0.21, solubility 10 g/L. https://www.chinainterdyes.com/basic-dye/BASIC-BLUE-54.html (accessed 2026-05-03). View Source
• [4] ichemistry.cn. Basic Blue 53 – Generally used alone, rarely for colour blending. http://www.ichemistry.cn/chemistry/11075-20-0.htm (accessed 2026-05-03). View Source